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Compound of Interest

Compound Name: 2,4-Difluoro-5-nitrophenol

Cat. No.: B174620 Get Quote

Technical Guide: 2,4-Difluoro-5-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-Difluoro-5-nitrophenol, a key

intermediate in various chemical syntheses. The document details its chemical and physical

properties, a validated synthesis protocol, and essential safety and handling information.

Core Properties and Identification
2,4-Difluoro-5-nitrophenol is a fluorinated and nitrated phenolic compound.[1] Its unique

substitution pattern makes it a valuable building block in the development of novel molecules in

the pharmaceutical and material science sectors.
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Identifier Value Source

CAS Number 113512-57-5 [1][2][3][4][5][6]

Molecular Formula C₆H₃F₂NO₃ [2][3]

Molecular Weight 175.09 g/mol [2][7]

IUPAC Name 2,4-difluoro-5-nitrophenol [3][5]

Synonyms

2,4-Difluoro-5-nitrobenzenol,

2,4-Difluoro-5-

hydroxynitrobenzene

[2][3]

InChI Key
SMRYCTJAGPDVEH-

UHFFFAOYSA-N
[5]

SMILES
OC1=CC(--INVALID-LINK--

=O)=C(F)C=C1F
[2]

Physicochemical and Spectroscopic Data
The compound typically presents as a crystalline powder with limited solubility in water but

good solubility in organic solvents and basic aqueous solutions.[1][4]
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Property Value Source

Appearance
Cream to yellow or white to off-

white crystalline powder
[1][5]

Melting Point 110-120 °C [1][5]

Purity ≥95% to ≥97.5% (GC) [2][5]

Topological Polar Surface Area

(TPSA)
63.37 Å² [2]

LogP 1.5786 [2]

Hydrogen Bond Acceptors 3 [2]

Hydrogen Bond Donors 1 [2]

Rotatable Bonds 1 [2]

Spectroscopic Data:[4]

¹H NMR (400 MHz, acetone-d₆): δ 9.59 (s, 1H), 7.78 (t, J=7.2 Hz, 1H), 7.45 (t, J=10.4 Hz,

1H)

Mass Spectrometry (ESI): m/z: 176.0 (M+H⁺)

Synthesis Protocol
The following is a detailed experimental protocol for the synthesis of 2,4-Difluoro-5-
nitrophenol.[4]

Step 1: Nitration of 2,4-difluorophenyl ethyl carbonate
Reaction Setup: A solution of sulfuric acid (10 mL) is cooled to 0 °C.

Addition of Starting Material: 2,4-difluorophenyl ethyl carbonate (3.1 g, 16 mmol) is added to

the cooled sulfuric acid.

Nitration: Nitric acid (0.78 ml, 19 mmol) is slowly added while maintaining the reaction

temperature at approximately 0 °C.
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Reaction Time: The reaction is allowed to proceed for 15 minutes.

Quenching and Extraction: The reaction is terminated by the addition of ice-cold water (70

mL). The product is then extracted with ethyl acetate (2 x 50 mL).

Work-up: The combined organic layers are washed with brine, dried over anhydrous sodium

sulfate, and concentrated to yield the nitro product as a thick syrup.

Step 2: Hydrolysis to 2,4-Difluoro-5-nitrophenol
Reaction Setup: The nitro product from the previous step is dissolved in methanol (20 mL).

Base Addition: Solid sodium bicarbonate (4.0 g, 47 mmol) is added, and the mixture is stirred

for 16 hours at room temperature.

Filtration and Concentration: Upon completion of the reaction, the mixture is filtered, and the

filtrate is concentrated.

Acidification and Extraction: The resulting solid is dissolved in water (20 ml) and acidified

with 3M HCl solution to a pH of ~5. The final product is extracted with dichloromethane (3 x

25 mL).

Final Work-up: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and concentrated to yield 2,4-Difluoro-5-nitrophenol.
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Caption: Synthesis workflow for 2,4-Difluoro-5-nitrophenol.

Applications
2,4-Difluoro-5-nitrophenol is a versatile compound with applications in both pharmaceutical

research and materials science.

Pharmaceutical Research: It serves as a lead structure for the development of antimicrobial

agents. The electron-withdrawing effects of the difluoro substitution can enhance binding to

microbial targets, while the nitro group has the potential to generate bioactive nitric oxide.[1]

Materials Science: This compound is utilized in the creation of functional organic materials

with customized electronic properties. Its fluorinated aromatic core and nitro group are

influential in tailoring the electronic characteristics of derived materials, which are useful in

optoelectronic applications such as organic light-emitting diodes (OLEDs).[1]

Supramolecular Chemistry: The phenolic hydroxyl group facilitates the formation of

coordination complexes with metal ions, opening up applications in supramolecular
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chemistry and catalysis.[1]

Safety and Handling
Appropriate safety precautions should be taken when handling 2,4-Difluoro-5-nitrophenol.
Based on safety data for similar compounds, the following are recommended:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8][9]

Ventilation: Use only in a well-ventilated area or outdoors.[8][9]

Handling: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke when using this product. Avoid breathing in dust, fumes, gas, mist, vapors, or spray.

[8][9]

Storage: Store in a well-ventilated place and keep the container tightly closed. Store in a

locked-up location.[8]

In case of exposure:

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position. Call a poison center or doctor if you feel unwell.[8]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[8]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse your mouth.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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